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Compound of Interest

Compound Name: (S)-Metalaxyl

Cat. No.: B3416261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Metalaxyl-M, the biologically active R-enantiomer of the fungicide metalaxyl. The

information is curated for researchers, scientists, and professionals involved in drug

development and environmental science. This document summarizes key quantitative data in

structured tables, details established experimental protocols for their determination, and

presents visual workflows for these methodologies.

Overview of Metalaxyl-M
Metalaxyl-M is a systemic fungicide belonging to the phenylamide group.[1][2] It is specifically

the R-enantiomer of metalaxyl and is known for its effectiveness against Oomycete fungi by

inhibiting ribosomal RNA synthesis.[3] Understanding its physicochemical properties is crucial

for predicting its environmental fate, bioavailability, and for the development of effective and

safe formulations.

Quantitative Physicochemical Data
The following tables summarize the key physicochemical properties of Metalaxyl-M.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C₁₅H₂₁NO₄ [4]

Molecular Weight 279.33 g/mol [5]

Appearance
Pale yellow, clear viscous

liquid
[4]

Melting Point/Freezing Point -38.7 °C [6]

Boiling Point Decomposes at ~270°C [4]

Relative Density 1.125 g/cm³ at 20°C [4]

Table 2: Solubility

Solvent Solubility Temperature Reference

Water 26 g/L (26,000 mg/L) 25°C [4][7]

n-Hexane Miscible 20°C [8]

Toluene Miscible 20°C [8]

Ethanol 400 g/L 25°C [5]

Acetone 450 g/L 25°C [5]

n-Octanol 68 g/L 25°C [5]

DMSO 250 mg/mL Not Specified [9]

Table 3: Partition and Distribution Coefficients

Parameter Value Temperature Reference

Octanol-Water

Partition Coefficient

(log P)

1.71 25°C [4]

Henry's Law Constant 3.5 x 10⁻⁵ Pa m³/mol 25°C [4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Metalaxyl
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://consultations.hse.gov.uk/crd-ppp/ppp-nas-005-metalaxyl-m/user_uploads/metalaxyl-m_list-of-endpoints_2024-01-31_redacted.pdf
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://pubchem.ncbi.nlm.nih.gov/compound/Metalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Metalaxyl
https://pubchem.ncbi.nlm.nih.gov/compound/Metalaxyl
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2004/MetalaxylM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3416261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Vapor Pressure and Stability

Parameter Value Conditions Reference

Vapor Pressure 3.3 x 10⁻³ Pa 25°C [4]

Hydrolysis Stable at pH 7 50°C [4]

Photolysis

Stable in water and

soil under natural

sunlight

Environmental

conditions
[10]

Experimental Protocols
The determination of the physicochemical properties of agrochemicals like Metalaxyl-M is

guided by internationally recognized protocols, primarily those established by the Organisation

for Economic Co-operation and Development (OECD) and the United States Environmental

Protection Agency (US EPA).

Water Solubility: OECD Guideline 105 (Flask Method)
This method is suitable for substances with a solubility greater than 10⁻² g/L.[8][11][12]

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined after separation of the undissolved material.

Detailed Methodology:

Preparation: An amount of the test substance in excess of its expected water solubility is

added to a flask containing purified water.

Equilibration: The flask is agitated at a temperature slightly above the test temperature for a

sufficient period to reach equilibrium. Subsequently, the solution is cooled to the test

temperature and agitation is continued to allow for the precipitation of excess solute and the

attainment of a stable saturated solution.
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Phase Separation: The undissolved substance is separated from the aqueous solution by

centrifugation or filtration.

Analysis: The concentration of Metalaxyl-M in the clear aqueous phase is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Replicates: The experiment is performed in duplicate to ensure the reliability of the results.

Caption: Workflow for Water Solubility Determination (OECD 105).

Octanol-Water Partition Coefficient (log P): OECD
Guideline 107 (Shake Flask Method)
This method is the "gold standard" for determining the log P value for compounds that are not

surface-active.[9][13][14]

Principle: The partition coefficient is the ratio of the equilibrium concentrations of a substance in

a two-phase system of n-octanol and water.

Detailed Methodology:

Solvent Saturation: n-octanol is saturated with water, and water is saturated with n-octanol

prior to the experiment.

Test Solution Preparation: A stock solution of Metalaxyl-M is prepared in either n-octanol or

water.

Partitioning: A known volume of the stock solution and the other solvent are placed in a

vessel, typically a centrifuge tube with a screw cap. The vessel is then shaken until

equilibrium is reached.

Phase Separation: The two phases are separated by centrifugation.

Concentration Analysis: The concentration of Metalaxyl-M in both the n-octanol and aqueous

phases is determined by a suitable analytical method (e.g., HPLC).
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Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the

n-octanol phase to the concentration in the aqueous phase. The log P is the base-10

logarithm of this value.

Replicates and Ratios: The experiment is conducted with different volume ratios of n-octanol

to water and in duplicate to ensure accuracy.

Caption: Workflow for log P Determination (OECD 107).

Vapor Pressure: OECD Guideline 104
This guideline describes several methods for determining the vapor pressure of a substance,

applicable to different pressure ranges.[15][16][17] For a compound like Metalaxyl-M with a low

vapor pressure, the gas saturation method or effusion methods are often employed.

Principle of the Gas Saturation Method: A stream of inert gas is passed through or over the test

substance at a known flow rate and temperature, becoming saturated with the substance's

vapor. The amount of substance transported by the gas is determined, and from this, the vapor

pressure is calculated.

Detailed Methodology:

Apparatus Setup: A temperature-controlled chamber houses the sample. An inert carrier gas

(e.g., nitrogen) is passed through the chamber at a precisely controlled flow rate.

Saturation: The carrier gas flows over a large surface area of Metalaxyl-M to ensure it

becomes fully saturated with the vapor.

Trapping: The vapor-saturated gas is passed through a trap (e.g., a cold trap or a sorbent

tube) to collect the transported Metalaxyl-M.

Quantification: The amount of Metalaxyl-M collected in the trap is quantified using an

appropriate analytical technique (e.g., gas chromatography).

Calculation: The vapor pressure is calculated using the ideal gas law and the measured

mass of the substance, the volume of gas passed, and the temperature.
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Temperature Dependence: The measurement is repeated at several temperatures to

determine the temperature dependence of the vapor pressure.

Caption: Workflow for Vapor Pressure Determination (OECD 104).

Conclusion
The physicochemical properties of Metalaxyl-M presented in this guide are fundamental to

understanding its behavior in various applications and environments. The provided data,

sourced from reputable databases and regulatory documents, offers a solid foundation for

research and development activities. The detailed experimental protocols, based on OECD

guidelines, ensure that these properties can be reliably and reproducibly determined. This

comprehensive guide serves as a valuable resource for scientists and professionals working

with this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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